Cas no 305832-67-1 ((5-cyanothiophen-2-yl)boronic acid)

• Product Name: (5-cyanothiophen-2-yl)boronic acid
• CAS No: 305832-67-1
• MF: C₅H₄BNO₂S
• MW: 152.966759681702
• MDL: MFCD02094029
• CID: 67569
• PubChem ID: 4198743
• Update Time: 2025-06-10

(5-cyanothiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanothiophene-2-boronic acid
• 5-Cyano-2-thienylboronic acid
• 5-Cyanothiophene-2-boronicacid(contains varying amounts of Anhydride)
• (5-Cyanothiophen-2-yl)boronic acid
• 5-(1-Piperazinyl)benzofuran-2-carboxamide
• 5-cyanothiophen-2-ylboronic acid
• 5-Boronothiophene-2-carbonitrile
• 5-cyano-2-thiophene boronic acid
• 5-cyano-2-thiophenyl boronic acid
• 5-cyanothiophen-2-yl-2-boronic acid
• SY004570
• A22936
• MFCD02094029
• J-517443
• DTXSID40400742
• 5-(dihydroxyboranyl)thiophene-2-carbonitrile
• 5-cyanothiophene-2-boronic acid, AldrichCPR
• 305832-67-1
• AKOS004116178
• 5-cyanothiophen-2-ylboronic acid;(5-Cyanothiophen-2-yl)boronic acid
• AM20090428
• C5H4BNO2S
• Boronic acid, (5-cyano-2-thienyl)-
• Z586250154
• 2-cyanothiophene-5-boronic acid
• FT-0620352
• CHEMBL124663
• AS-15072
• (5-cyano-2-thienyl)boronic acid
• Boronic acid, B-(5-cyano-2-thienyl)-
• BCP21689
• ZEOMEPSYIIQIND-UHFFFAOYSA-N
• CS-W007839
• ZB1457
• (5-cyanothiophen-2-yl)boronicAcid
• SCHEMBL129170
• EN300-49213
• 5-Cyanothiophene-2-boronicacid
• (5-cyanothiophen-2-yl)boronic acid

• MDL： MFCD02094029
• Inchi： 1S/C5H4BNO2S/c7-3-4-1-2-5(10-4)6(8)9/h1-2,8-9H
• InChI Key： ZEOMEPSYIIQIND-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1B(O)O

Computed Properties

• Exact Mass: 153.00600
• Monoisotopic Mass: 153.0055797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Color/Form: White or cream powder
• Melting Point: 175-180ºC
• Boiling Point: 369.3°C at 760 mmHg
• Water Partition Coefficient: Insoluble
• PSA: 92.49000
• LogP: -0.70042
• Solubility: Insoluble in water

(5-cyanothiophen-2-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3439
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-cyanothiophen-2-yl)boronic acid

Comprehensive Overview of (5-Cyanothiophen-2-yl)boronic Acid (CAS No. 305832-67-1): Properties, Applications, and Industry Trends

(5-Cyanothiophen-2-yl)boronic acid (CAS No. 305832-67-1) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound, featuring a cyanothiophene backbone, has gained significant attention in pharmaceutical research, material science, and agrochemical development due to its unique electronic properties and versatile reactivity. The thiophene-boronic acid hybrid structure enables precise molecular engineering, making it invaluable for creating heterocyclic compounds with tailored functionalities.

Recent trends in drug discovery highlight the growing demand for high-purity boronic acids like 305832-67-1, particularly in developing kinase inhibitors and bioconjugation probes. Analytical data from major search engines reveals increasing queries about "cyanothiophene derivatives in medicinal chemistry" and "boronic acid catalysts for green chemistry," reflecting industry focus on sustainable synthesis methods. The compound's electron-withdrawing cyano group enhances its stability in aqueous media, addressing common challenges in cross-coupling reactions under physiological conditions.

From a materials science perspective, (5-cyanothiophen-2-yl)boronic acid serves as a critical building block for π-conjugated polymers used in organic electronics. Its ability to facilitate direct arylation polymerization aligns with the surge in research on flexible OLED materials and organic photovoltaics. Laboratory studies demonstrate exceptional performance in creating charge-transport layers, with patent filings showing 23% year-over-year growth in applications involving thiophene-based electronic materials.

Quality specifications for CAS No. 305832-67-1 typically require ≥97% HPLC purity, with strict control of heavy metal residues for pharmaceutical applications. Advanced purification techniques like recrystallization from THF/hexane systems yield crystals suitable for X-ray crystallography studies, important for structure-activity relationship analysis. Storage recommendations emphasize protection from moisture at 2-8°C under inert atmosphere to preserve the boronic acid moiety's reactivity.

The compound's structure-activity relationship has been extensively studied for bioisostere replacement strategies, particularly in modifying drug metabolism profiles. Recent publications in ACS journals highlight its utility in creating allosteric modulators for protein targets, with specific interest in neurodegenerative disease research. This aligns with growing public interest in "small molecule therapeutics for Alzheimer's" and "boron-containing drug candidates," as evidenced by search volume trends.

Industrial scale production of 305832-67-1 employs palladium-catalyzed borylation of corresponding halides, with process optimization focusing on atom economy and waste minimization. Environmental impact assessments show 40% reduction in organic solvent usage compared to traditional methods when using continuous flow chemistry approaches. Regulatory documentation emphasizes compliance with REACH guidelines and ICH Q7 standards for pharmaceutical intermediates.

Emerging applications in diagnostic probe development leverage the compound's fluorophore-compatible structure, particularly for PET tracer synthesis. Research institutions report successful incorporation into click chemistry platforms for bioorthogonal labeling, addressing the rising demand for "molecular imaging agents" in precision medicine. The thiophene-cyano-boronic acid triad demonstrates unique hydrogen bonding patterns that enable selective protein interactions, as confirmed by recent molecular docking simulations.

Market analysis indicates steady growth in the boronic acid derivatives sector, projected at 6.8% CAGR through 2030, driven by expanding applications in ADC (antibody-drug conjugate) development. Technical literature frequently cites 305832-67-1 as a model compound for studying transmetallation kinetics in cross-coupling reactions. Academic courses on advanced organic synthesis increasingly include case studies featuring this multifunctional building block due to its pedagogical value in demonstrating regioselective functionalization principles.

Recent innovations in microwave-assisted synthesis have reduced reaction times for (5-cyanothiophen-2-yl)boronic acid derivatives from hours to minutes while maintaining excellent yields. This advancement supports the pharmaceutical industry's shift toward high-throughput screening platforms, where rapid access to structure-diverse libraries is crucial. Parallel developments in computational chemistry enable more accurate prediction of this compound's behavior in complex multi-component reactions.

Quality control protocols for CAS No. 305832-67-1 emphasize comprehensive spectroscopic characterization, including 11B NMR analysis to verify boronic acid integrity and LC-MS for impurity profiling. The compound's crystallographic properties have been determined through single-crystal X-ray diffraction, revealing important packing interactions that influence solubility behavior. These detailed specifications meet the stringent requirements of GMP manufacturing for clinical trial materials.